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Compound of Interest

Compound Name: TCS 401

Cat. No.: B15573950 Get Quote

Technical Support Center: TCS 401
This technical support center provides troubleshooting guides and frequently asked questions

(FAQs) to assist researchers, scientists, and drug development professionals in effectively

using TCS 401 in their experiments.

Frequently Asked Questions (FAQs)
Q1: What is TCS 401 and what is its primary mechanism of action?

A1: TCS 401 is a selective inhibitor of protein-tyrosine phosphatase 1B (PTP1B).[1][2][3][4]

PTP1B is a key negative regulator of the insulin signaling pathway, and its inhibition can

enhance insulin sensitivity. TCS 401 has a Ki value of 0.29 μM for PTP1B and shows high

selectivity over other protein tyrosine phosphatases.[1][2] By inhibiting PTP1B, TCS 401 can

lead to the activation of downstream signaling pathways such as the MEK/Erk and PI3K/Akt

pathways.[2][5]

Q2: What are the physical and chemical properties of TCS 401?

A2: TCS 401 is a white to beige powder. Its chemical formula is C₁₀H₁₀N₂O₅S·HCl, and it has a

molecular weight of 306.72 g/mol .[1][4] The compound is also known by its chemical name: 2-

[(Carboxycarbonyl)amino]-4,5,6,7-tetrahydrothieno[2,3-c]pyridine-3-carboxylic acid

hydrochloride.[1][4]
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Troubleshooting Guide
Issue: Difficulty in dissolving TCS 401.

Solution:

The solubility of TCS 401 can vary depending on the solvent and the specific batch of the

compound. Below is a summary of reported solubility data and recommended solvents.

Data Presentation: Solubility of TCS 401

Solvent Concentration Remarks Source

Dimethyl Sulfoxide

(DMSO)
11 mg/mL (35.86 mM)

Sonication is

recommended.
[2]

Dimethyl Sulfoxide

(DMSO)
10 mg/mL Clear solution.

Dimethyl Sulfoxide

(DMSO)
20 mg/mL Clear solution.

100 mM NaOH 20 mM - [1]

0.1 M NaOH 2 mg/mL

Clear solution,

warming may be

required.

Recommendations:

For cell-based assays: It is advisable to prepare a concentrated stock solution in a suitable

organic solvent like DMSO.[2] Due to the potential for DMSO to be toxic to cells, it is crucial

to ensure the final concentration of DMSO in the culture medium is low (typically <0.1%).

Sonication: To aid dissolution in DMSO, sonication is recommended.[2]

Fresh Solutions: It is recommended to prepare solutions fresh.[3] If storage is necessary,

store stock solutions at -80°C for up to one year.[2]
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Issue: Precipitation of TCS 401 upon dilution in aqueous media.

Solution:

Precipitation upon dilution of a DMSO stock solution into aqueous buffer or cell culture media is

a common issue for poorly soluble compounds.

Recommendations:

Stepwise Dilution: Perform serial dilutions of the DMSO stock solution in the aqueous

medium while vortexing or stirring to ensure rapid mixing.

Use of Co-solvents: In some cases, the use of a co-solvent in the final aqueous solution can

help maintain solubility. However, the compatibility of the co-solvent with the experimental

system must be verified.

Lower Final Concentration: If precipitation persists, it may be necessary to work with a lower

final concentration of TCS 401.

Experimental Protocols
Protocol 1: Preparation of a 10 mM TCS 401 Stock Solution in DMSO

Weighing: Accurately weigh out the required amount of TCS 401 powder. For example, to

prepare 1 mL of a 10 mM stock solution, weigh out 0.3067 mg of TCS 401 (Molecular

Weight: 306.72 g/mol ).

Dissolving: Add the appropriate volume of high-purity DMSO to the powder.

Sonication: Place the vial in a sonicator bath and sonicate until the compound is completely

dissolved. Visually inspect the solution to ensure no solid particles remain.

Storage: Aliquot the stock solution into smaller volumes to avoid repeated freeze-thaw cycles

and store at -80°C.[5]

Protocol 2: General Workflow for a Cell-Based Assay

This workflow outlines the general steps for treating cells with TCS 401.
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Caption: General experimental workflow for cell-based assays using TCS 401.

Signaling Pathway Diagram
PTP1B Signaling Pathway and the Effect of TCS 401
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TCS 401 acts as a selective inhibitor of PTP1B, which in turn modulates the phosphorylation

status of key proteins in the insulin signaling pathway. This leads to the activation of

downstream kinases like Akt and Erk.[2][5]
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Caption: TCS 401 inhibits PTP1B, leading to activation of Akt and Erk pathways.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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